Cas no 2228846-43-1 (2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine)

2-Methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine is a specialized organic compound featuring a hexane backbone substituted with a methyl group at the 2-position and a 1,2,4-triazole moiety at the 6-position. The presence of the triazole ring enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, offering reactivity for further functionalization. The tertiary amine group contributes to its basicity, making it useful in catalytic or ligand applications. Its structural design balances lipophilicity and polarity, which may improve solubility and bioavailability in drug development. This compound is of interest for research in medicinal chemistry and material science due to its versatile reactivity and potential biological activity.
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine structure
2228846-43-1 structure
Product Name:2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
CAS No:2228846-43-1
MF:C9H18N4
MW:182.266021251678
CID:6056639
PubChem ID:165693602
Update Time:2025-06-14

2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
    • EN300-1727775
    • 2228846-43-1
    • Inchi: 1S/C9H18N4/c1-9(2,10)5-3-4-6-13-8-11-7-12-13/h7-8H,3-6,10H2,1-2H3
    • InChI Key: BQUDOKMTYDFHID-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCCCN1C=NC=N1

Computed Properties

  • Exact Mass: 182.153146591g/mol
  • Monoisotopic Mass: 182.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.7Ų

2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1727775-0.05g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
0.05g
$1032.0 2023-09-20
Enamine
EN300-1727775-0.1g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
0.1g
$1081.0 2023-09-20
Enamine
EN300-1727775-0.25g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
0.25g
$1131.0 2023-09-20
Enamine
EN300-1727775-0.5g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
0.5g
$1180.0 2023-09-20
Enamine
EN300-1727775-1.0g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
1g
$1229.0 2023-06-04
Enamine
EN300-1727775-2.5g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
2.5g
$2408.0 2023-09-20
Enamine
EN300-1727775-5.0g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
5g
$3562.0 2023-06-04
Enamine
EN300-1727775-10.0g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
10g
$5283.0 2023-06-04
Enamine
EN300-1727775-1g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
1g
$1229.0 2023-09-20
Enamine
EN300-1727775-5g
2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine
2228846-43-1
5g
$3562.0 2023-09-20

Additional information on 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine

Comprehensive Overview of 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine (CAS No. 2228846-43-1)

The compound 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine (CAS No. 2228846-43-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole moiety linked to a hexane backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given the triazole group's known role in enhancing molecular interactions.

In recent years, the demand for triazole-containing compounds has surged due to their versatility in drug discovery and crop protection. The 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. This aligns with the growing trend of fragment-based drug design, where small molecules like this serve as key intermediates in developing targeted therapies.

One of the most searched questions in the field is: "What are the synthetic routes for 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine?" The synthesis typically involves the alkylation of 1,2,4-triazole with a halogenated hexane derivative, followed by amine functionalization. This process is often optimized for high yield and purity, catering to the needs of high-throughput screening platforms. The compound's CAS number 2228846-43-1 is frequently used in patent literature, highlighting its commercial relevance.

Another hot topic is the compound's potential in central nervous system (CNS) drug development. The amine group in its structure allows for easy derivatization into neuroactive molecules, addressing the rising demand for treatments targeting neurodegenerative diseases. Researchers are also exploring its role in enzyme inhibition, particularly for kinases and proteases, which are pivotal in cancer research.

From an agrochemical perspective, 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine is being investigated as a precursor for plant growth regulators and pesticides. The triazole ring's ability to disrupt fungal ergosterol biosynthesis makes it a valuable scaffold for antifungal agents, a pressing need given the rise in crop-resistant pathogens. This dual applicability in pharma and agro sectors underscores its interdisciplinary importance.

In summary, 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexan-2-amine (CAS No. 2228846-43-1) represents a versatile and highly functionalized intermediate with broad utility. Its alignment with current trends in precision medicine and sustainable agriculture ensures its continued relevance in scientific and industrial applications. Future studies will likely focus on expanding its derivatization library and optimizing its ADMET properties for clinical translation.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.